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Compound of Interest

Compound Name: AXxitinib-13CD3

Cat. No.: B1503775

This document provides essential safety and logistical information for the proper disposal of
AXxitinib-13CD3, a stable isotope-labeled compound intended for research use only. Adherence
to these procedures is crucial for maintaining a safe laboratory environment and ensuring
compliance with environmental regulations. Axitinib-13CD3 is a non-radioactive compound,
but as a pharmaceutical-related substance with potential biological activity, it requires careful
handling and disposal.[1][2] One safety data sheet classifies the compound as harmful if
swallowed, in contact with skin, or inhaled, and it may cause skin and serious eye irritation.[3]

Hazard and Disposal Summary

For quick reference, the following table summarizes the key hazard classifications and
recommended disposal methods for Axitinib-13CD3.

Hazard Classification Disposal Recommendation
Harmful if swallowed, in contact with skin, or if Offer to a licensed hazardous material disposal
inhaled[3] company[2]

_ _ L Incineration in a facility with an afterburner and
Causes skin and serious eye irritation
scrubber

) Prevent release into groundwater, water
Slightly hazardous for water
courses, or sewage systems
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Step-by-Step Disposal Protocol

Researchers and laboratory personnel must follow these steps to ensure the safe disposal of

Axitinib-13CD3, whether as expired material, unused stock, or contaminated labware.

1.

Personal Protective Equipment (PPE): Before handling Axitinib-13CD3 for disposal, ensure

you are wearing appropriate PPE, including:

4.

Safety goggles
Chemical-resistant gloves

Laboratory coat

. Waste Segregation:

Solid Waste: Collect any solid Axitinib-13CD3, such as expired or unused powder, in a
clearly labeled, sealed container designated for chemical waste. This includes any grossly
contaminated items like weigh boats or spatulas.

Contaminated Labware: Disposable items that have come into contact with Axitinib-13CD3
(e.g., pipette tips, centrifuge tubes, gloves) should be placed in a designated hazardous
waste container.

Liquid Waste: Solutions containing Axitinib-13CD3 should be collected in a sealed, properly
labeled hazardous waste container. Do not pour solutions down the drain.

. Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "(E)-N-(methyl-13C-d3)-2-((3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-
yl)thio)benzamide™ or "Axitinib-13CD3"

Associated hazards (e.g., "Harmful," "Irritant”)

Storage: Store the sealed hazardous waste containers in a designated, secure area away

from incompatible materials, awaiting pickup by a licensed disposal service.
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5. Professional Disposal:

o Excess and expired Axitinib-13CD3 must be disposed of through a licensed hazardous
material disposal company.

e The recommended method of destruction is incineration in a suitably equipped facility,
typically one with an afterburner and scrubber, to ensure complete breakdown of the

compound.

» Always comply with all federal, state, and local regulations concerning the disposal of
chemical waste.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Axitinib-
13CD3 and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Axitinib-13CD3: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1503775#axitinib-13cd3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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